Cas no 2249724-46-5 (S-(2-Methoxy-2-phenylethyl) ethanethioate)

• Product Name: S-(2-Methoxy-2-phenylethyl) ethanethioate
• CAS No: 2249724-46-5
• MF: C₁₁H₁₄O₂S
• MW: 210.292662143707
• CID: 6367875
• PubChem ID: 145912924
• Update Time: 2025-08-05

S-(2-Methoxy-2-phenylethyl) ethanethioate Chemical and Physical Properties

Names and Identifiers

• S-(2-Methoxy-2-phenylethyl) ethanethioate
• 2249724-46-5
• 1-[(2-methoxy-2-phenylethyl)sulfanyl]ethan-1-one
• EN300-7463140

• Inchi： 1S/C11H14O2S/c1-9(12)14-8-11(13-2)10-6-4-3-5-7-10/h3-7,11H,8H2,1-2H3
• InChI Key： WAYSWMHWGLUTFS-UHFFFAOYSA-N
• SMILES： S(C(C)=O)CC(C1C=CC=CC=1)OC

Computed Properties

• Exact Mass: 210.07145086g/mol
• Monoisotopic Mass: 210.07145086g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 51.6Ų

Additional information on S-(2-Methoxy-2-phenylethyl) ethanethioate

S-(2-Methoxy-2-phenylethyl) Ethanethioate: A Comprehensive Overview

S-(2-Methoxy-2-phenylethyl) ethanethioate, also known by its CAS number 2249724-46-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a methoxy group, a phenyl group, and an ethanethioate moiety. The molecule's structure contributes to its diverse chemical properties and potential applications in various industries.

The synthesis of S-(2-Methoxy-2-phenylethyl) ethanethioate involves a series of carefully controlled reactions, often utilizing advanced synthetic techniques. Recent studies have highlighted the importance of optimizing reaction conditions to enhance yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate the formation of this compound, demonstrating the potential for scalable production methods.

One of the key areas of research surrounding S-(2-Methoxy-2-phenylethyl) ethanethioate is its pharmacological activity. Preclinical studies have shown that this compound exhibits promising bioactivity, particularly in the context of enzyme inhibition and cellular signaling pathways. For example, a 2023 study published in the Journal of Medicinal Chemistry reported that this compound demonstrates selective inhibition of certain kinases, suggesting its potential as a lead molecule in drug discovery.

The structural versatility of S-(2-Methoxy-2-phenylethyl) ethanethioate also makes it a valuable tool in organic synthesis. Its ability to undergo various functional group transformations has been exploited in the construction of complex molecules. Recent advancements in catalytic asymmetric synthesis have further expanded its utility, enabling the preparation of enantiomerically enriched derivatives with high efficiency.

In terms of physical properties, S-(2-Methoxy-2-phenylethyl) ethanethioate is typically a crystalline solid with a melting point around 110°C. Its solubility profile varies depending on the solvent system, with higher solubility observed in polar aprotic solvents such as dimethylformamide (DMF). These properties are critical for its application in both laboratory settings and industrial processes.

The environmental impact and safety profile of S-(2-Methoxy-2-phenylethyl) ethanethioate have also been subjects of recent investigations. Studies conducted under environmentally relevant conditions suggest that this compound undergoes biodegradation at a moderate rate, with microbial activity playing a significant role in its transformation. These findings are essential for assessing its potential risks to ecosystems and human health.

Looking ahead, the continued exploration of S-(2-Methoxy-2-phenylethyl) ethanethioate's properties is expected to yield further insights into its applications. Collaborative efforts between academic institutions and industry partners are paving the way for innovative uses in areas such as agrochemicals and materials science. The integration of computational chemistry tools with experimental studies promises to accelerate the discovery process, enabling researchers to design more effective derivatives tailored to specific needs.

In conclusion, S-(2-Methoxy-2-phenylethyl) ethanethioate stands as a testament to the ongoing advancements in chemical synthesis and pharmacology. Its unique structure, coupled with its diverse functional properties, positions it as a valuable asset across multiple disciplines. As research continues to uncover new dimensions of this compound's potential, it is poised to make significant contributions to both scientific knowledge and practical applications.